Cas no 1249622-62-5 (4-Isopropyl-2-((methylthio)methyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Isopropyl-2-((methylthio)methyl)pyrimidine-5-carboxylic acid
• CAS No: 1249622-62-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5206917
• Update Time: 2023-08-26

4-Isopropyl-2-((methylthio)methyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-2-((methylthio)methyl)pyrimidine-5-carboxylic acid
• 2-[(methylsulfanyl)methyl]-4-(propan-2-yl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-(1-methylethyl)-2-[(methylthio)methyl]-

• Inchi： 1S/C10H14N2O2S/c1-6(2)9-7(10(13)14)4-11-8(12-9)5-15-3/h4,6H,5H2,1-3H3,(H,13,14)
• InChI Key： INXRMZUWRFHKRE-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC=C(C(=O)O)C(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 1.4
• Topological Polar Surface Area: 88.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives